Gnetofuran C
Description
Gnetofuran C is a natural product found in Gnetum klossii with data available.
Scientific Research Applications
Phenolic Constituents and Structural Analysis
In the realm of phytochemistry, Gnetofuran C has been identified as a phenolic derivative. Ali et al. (2003) isolated Gnetofuran C from Gnetum klossii, detailing its structure through spectral data analysis. This research contributes to the understanding of the chemical constituents of Gnetum species (Ali et al., 2003).
Biomedical Applications: Anti-inflammatory Properties
Gnetofuran C has shown potential in biomedical research due to its anti-inflammatory properties. Yao et al. (2006) isolated Gnetofuran C from Gnetum cleistostachyum, indicating its moderate inhibitory activities on TNF-alpha, a cytokine involved in systemic inflammation (Yao, Lin, & Wang, 2006).
Stilbeno-phenylpropanoids Research
Further expanding on its chemical profile, Ma et al. (2017) isolated Gnetofuran C from Gnetum montanum, contributing to the understanding of stilbeno-phenylpropanoids in Gnetaceae family plants. The study provides insights into the chemical diversity and potential biological activities of these compounds (Ma, Zhai, Deng, Guo, Wan, & Tan, 2017).
properties
Product Name |
Gnetofuran C |
|---|---|
Molecular Formula |
C15H12O5 |
Molecular Weight |
272.25 g/mol |
IUPAC Name |
5-(5-hydroxy-4-methoxy-1-benzofuran-2-yl)benzene-1,3-diol |
InChI |
InChI=1S/C15H12O5/c1-19-15-11-7-14(20-13(11)3-2-12(15)18)8-4-9(16)6-10(17)5-8/h2-7,16-18H,1H3 |
InChI Key |
YLTBDVNPYOUKFQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC2=C1C=C(O2)C3=CC(=CC(=C3)O)O)O |
synonyms |
gnetofuran C |
Origin of Product |
United States |
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